Cas no 885573-55-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate
• CAS No: 885573-55-7
• MF: C₁₇H₁₃NO₆
• MW: 327.288224935532
• CID: 6223574
• PubChem ID: 132787294
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 885573-55-7
• EN300-6516238
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C17H13NO6/c1-22-13-8-7-10(9-14(13)23-2)17(21)24-18-15(19)11-5-3-4-6-12(11)16(18)20/h3-9H,1-2H3
• InChI Key： XLJUGJBEZOVURK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.07428713g/mol
• Monoisotopic Mass: 327.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate (CAS No. 885573-55-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate, identified by its CAS number 885573-55-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of heterocyclic derivatives, featuring a fused isoindole core conjugated with a benzoate moiety. The presence of multiple functional groups, including 1,3-dioxo and 3,4-dimethoxy, endows the compound with unique electronic and steric properties that make it a promising candidate for further investigation in medicinal chemistry.

The isoindole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors due to its rigid aromatic system and electron-rich nature. In particular, the 1,3-dioxo group introduces electrophilic centers that can participate in various chemical transformations, while the 3,4-dimethoxybenzoate moiety provides additional solubility and metabolic stability. These features collectively contribute to the compound's potential as a building block for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds for biological activity. The three-dimensional structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate has been optimized using density functional theory (DFT) calculations, revealing favorable binding poses with several pharmacologically relevant targets. For instance, studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

In vitro assays have begun to explore the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate, particularly focusing on its interaction with cytochrome P450 enzymes. Preliminary data indicate that the compound demonstrates moderate selectivity over certain isoforms, which is crucial for minimizing off-target effects in drug development. Additionally, its stability under various pH conditions suggests potential for oral administration or dermal application.

The synthesis of this compound presents an interesting challenge due to the need to construct both the isoindole ring system and the benzoate ester in a single step or through sequential reactions. Modern synthetic methodologies have improved access to such molecules by employing transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have not only enhanced yield but also allowed for the introduction of diverse substituents at strategic positions within the molecule.

One notable aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate is its potential role as a chiral intermediate. The presence of stereocenters in the isoindole core allows for the synthesis of enantiomerically pure forms, which can be critical for achieving optimal pharmacological activity. Enantioselective catalysis has been explored as a means to access these derivatives efficiently without resorting to laborious chiral resolution processes.

The compound's solubility profile has also been examined as part of its preclinical assessment. By incorporating hydrophilic groups such as methoxy substituents into its structure (3,4-dimethoxybenzoate), 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate exhibits improved water solubility compared to analogous non-methylated benzoates. This characteristic is advantageous for formulation development and enhances bioavailability upon administration.

As research continues into this area, collaborations between synthetic chemists and biologists are becoming increasingly important for translating laboratory findings into tangible therapeutic benefits. The use of high-throughput screening (HTS) platforms has accelerated the discovery process by allowing rapid testing of large libraries of compounds against multiple disease targets. This approach has already identified several derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethoxybenzoate with enhanced potency and selectivity.

The future directions for studying 885573-55-7 include exploring its mechanism of action in detail and optimizing its pharmacokinetic properties through structure-based drug design. Advances in molecular modeling techniques are expected to play a pivotal role in this endeavor by providing insights into how different structural modifications influence binding affinity and metabolic fate.

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